Cas no 2550996-92-2 (rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione)

• Product Name: rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione
• CAS No: 2550996-92-2
• MF: C₁₁H₁₂FNO₂S
• MW: 241.281885147095
• CID: 6384713
• PubChem ID: 154814514
• Update Time: 2025-07-16

rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27146500
• 2550996-92-2
• rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione

• Inchi： 1S/C11H12FNO2S/c12-9-3-1-8(2-4-9)11-6-13-5-10(11)16(14,15)7-11/h1-4,10,13H,5-7H2/t10-,11-/m0/s1
• InChI Key： GICOIVGTBAKEJW-QWRGUYRKSA-N
• SMILES： S1(C[C@]2(C3C=CC(=CC=3)F)CNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 241.05727796g/mol
• Monoisotopic Mass: 241.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione

Comprehensive Overview of rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione (CAS No. 2550996-92-2)

The compound rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione (CAS No. 2550996-92-2) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its complex nomenclature reflects its intricate bicyclo[3.2.0]heptane core, which is further functionalized with a 4-fluorophenyl group and a thia-3-azabicyclic system. This combination of features makes it a promising candidate for exploring novel therapeutic applications, particularly in the context of central nervous system (CNS) disorders and enzyme modulation.

Recent trends in drug discovery highlight a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the 4-fluorophenyl moiety in rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione aligns with this trend, as fluorine atoms are known to improve lipophilicity and membrane permeability. Researchers are particularly intrigued by its potential to interact with G-protein-coupled receptors (GPCRs) or ion channels, which are critical targets for treating neurological conditions such as epilepsy, anxiety, and chronic pain.

The 6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione scaffold is another standout feature of this compound. This heterocyclic framework is reminiscent of other biologically active structures, such as beta-lactams and sulfonamides, which are known for their diverse pharmacological profiles. The incorporation of sulfur (thia) and nitrogen (aza) atoms within the bicyclic system may contribute to unique binding interactions with biological targets, offering opportunities for structure-activity relationship (SAR) studies and lead optimization.

From a synthetic chemistry perspective, the preparation of rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione presents intriguing challenges. The stereochemistry at the 1R,5S positions and the incorporation of the dione functionality require precise control over reaction conditions and catalysts. Chemists are increasingly leveraging asymmetric synthesis and flow chemistry techniques to achieve high yields and enantiomeric purity, which are essential for advancing this compound into preclinical studies.

In the context of AI-driven drug discovery, rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione has emerged as a subject of computational modeling. Machine learning algorithms are being employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, as well as its potential off-target effects. These insights are invaluable for prioritizing this compound in high-throughput screening campaigns and reducing the attrition rate in drug development pipelines.

Another area of interest is the compound's potential role in neuroinflammation and neuroprotection. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring whether the bicyclo[3.2.0]heptane core could modulate inflammatory pathways or oxidative stress responses. Preliminary in silico studies suggest that the fluorophenyl and thia-aza motifs may interact with key enzymes involved in these processes, though experimental validation is still underway.

For those searching for CAS No. 2550996-92-2 suppliers or rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione synthesis protocols, it is important to note that this compound is primarily available through specialized chemical vendors and custom synthesis services. Due to its complex structure, pricing and availability may vary significantly depending on the scale and purity requirements. Researchers are advised to consult patent literature and academic publications for detailed synthetic routes and analytical data.

In summary, rac-(1R,5S)-1-(4-fluorophenyl)-6lambda6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione represents a fascinating case study at the intersection of medicinal chemistry, computational biology, and drug discovery innovation. Its structural complexity and potential therapeutic applications make it a compound worth watching in the coming years, particularly as advances in precision medicine and targeted therapies continue to evolve.